Cas no 2137804-03-4 ((1,3-dimethyl-1H-pyrazol-5-yl)(1H-pyrazol-4-yl)methanol)

• Product Name: (1,3-dimethyl-1H-pyrazol-5-yl)(1H-pyrazol-4-yl)methanol
• CAS No: 2137804-03-4
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• CID: 5777153
• PubChem ID: 165956294
• Update Time: 2025-10-28

(1,3-dimethyl-1H-pyrazol-5-yl)(1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2137804-03-4
• EN300-1116584
• (1,3-dimethyl-1H-pyrazol-5-yl)(1H-pyrazol-4-yl)methanol

• Inchi： 1S/C9H12N4O/c1-6-3-8(13(2)12-6)9(14)7-4-10-11-5-7/h3-5,9,14H,1-2H3,(H,10,11)
• InChI Key： GLYVZPXLQOJMCB-UHFFFAOYSA-N
• SMILES： OC(C1C=NNC=1)C1=CC(C)=NN1C

Computed Properties

• Exact Mass: 192.10111102g/mol
• Monoisotopic Mass: 192.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.7Ų

Additional information on (1,3-dimethyl-1H-pyrazol-5-yl)(1H-pyrazol-4-yl)methanol

The Chemical Compound CAS No. 2137804-03-4: (1,3-Dimethyl-1H-Pyrazol-5-Yl)(1H-Pyrazol-4-Yl)Methanol

The chemical compound with CAS number 2137804-03-4, commonly referred to as (1,3-dimethyl-1H-pyrazol-5-yl)(1H-pyrazol-4-yl)methanol, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of heterocyclic compounds, specifically pyrazoles, which are five-membered rings containing two nitrogen atoms. The presence of methyl groups and hydroxymethyl functionalities in its structure adds complexity and versatility to its chemical properties.

Pyrazole derivatives have gained significant attention in recent years due to their diverse biological activities and potential as building blocks in organic synthesis. The (1,3-dimethyl) substitution pattern in this compound suggests that it may exhibit enhanced stability and reactivity compared to its unsubstituted counterparts. Furthermore, the methanol group attached to the pyrazole ring introduces hydrophilic properties, which could be advantageous in certain chemical reactions or applications.

Recent studies have explored the synthesis of this compound through various methods, including condensation reactions and catalytic processes. Researchers have reported that the synthesis of (1,3-dimethyl-1H-pyrazol-5-yl)(1H-pyrazol-4-yl)methanol can be achieved via a multi-step approach involving the reaction of appropriate pyrazole precursors with aldehydes or ketones under specific conditions. These findings highlight the importance of optimizing reaction conditions to achieve high yields and purity.

In terms of applications, this compound has shown promise in the field of drug discovery. Pyrazole-containing molecules are known for their ability to interact with various biological targets, such as enzymes and receptors. Preliminary studies suggest that (1,3-dimethyl-1H-pyrazol-5-yl)(1H-pyrazol-4-Yl)methanol may exhibit anti-inflammatory or antioxidant properties, making it a potential candidate for further pharmacological evaluation.

Additionally, this compound has been investigated for its role in materials science. The presence of multiple nitrogen atoms in its structure could make it suitable for use as a precursor in the synthesis of advanced materials, such as coordination polymers or metal-organic frameworks (MOFs). Researchers have explored its ability to coordinate with metal ions, which could lead to the development of novel materials with unique physical and chemical properties.

The structural versatility of (1,3-dimethyl-1H-pyrazol-5-Yl)(1H-pyrazol-4-Yl)methanol also makes it an interesting candidate for use in organic electronics. Pyrazole derivatives are known for their ability to participate in π-conjugation systems, which are essential for electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have focused on modifying the substituents on the pyrazole ring to enhance its electronic properties further.

In conclusion, the compound CAS No. 2137804-03-4 represents a valuable addition to the family of pyrazole derivatives. Its unique structure and potential applications across multiple disciplines make it an area of active research interest. As new findings emerge regarding its synthesis, properties, and applications, this compound is likely to play an increasingly important role in both academic and industrial settings.